Cas no 2649076-34-4 (2-(2-isocyanatopropan-2-yl)-1-methoxy-4-(trifluoromethyl)benzene)

• Product Name: 2-(2-isocyanatopropan-2-yl)-1-methoxy-4-(trifluoromethyl)benzene
• CAS No: 2649076-34-4
• MF: C₁₂H₁₂F₃NO₂
• MW: 259.224393844604
• CID: 5980629
• PubChem ID: 165703415
• Update Time: 2025-05-26

2-(2-isocyanatopropan-2-yl)-1-methoxy-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatopropan-2-yl)-1-methoxy-4-(trifluoromethyl)benzene
• 2649076-34-4
• EN300-2006508

• Inchi： 1S/C12H12F3NO2/c1-11(2,16-7-17)9-6-8(12(13,14)15)4-5-10(9)18-3/h4-6H,1-3H3
• InChI Key： DNAPZSHKHIPAEX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C(C)(C)N=C=O)OC)(F)F

Computed Properties

• Exact Mass: 259.08201311g/mol
• Monoisotopic Mass: 259.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-(2-isocyanatopropan-2-yl)-1-methoxy-4-(trifluoromethyl)benzene

2-(2-isocyanatopropan-2-yl)-1-methoxy-4-(trifluoromethyl)benzene: A Comprehensive Overview

The compound 2-(2-isocyanatopropan-2-yl)-1-methoxy-4-(trifluoromethyl)benzene, identified by the CAS number 2649076-34-4, is a highly specialized aromatic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its versatile reactivity and potential applications. The molecule's structure, featuring a methoxy group, an isocyanate moiety, and a trifluoromethyl substituent, contributes to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of isocyanate-containing compounds in the synthesis of advanced polymers and materials. The isocyanate group in this compound plays a pivotal role in enabling various chemical transformations, such as polyaddition reactions, which are crucial for the development of high-performance materials. Additionally, the presence of the trifluoromethyl group enhances the compound's stability and electronic properties, making it a valuable precursor in the synthesis of fluorinated compounds.

The methoxy group attached to the benzene ring further modulates the compound's reactivity and solubility, making it suitable for a wide range of applications. Researchers have explored its use in drug design, where its unique electronic properties can be leveraged to create bioactive molecules with enhanced pharmacokinetic profiles. Moreover, the compound's ability to undergo selective substitution reactions has been exploited in the synthesis of novel agrochemicals and specialty chemicals.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported as an effective strategy for constructing the benzene ring with the desired substituents.

The toxicity and environmental impact of this compound have also been subjects of recent research. Studies indicate that while it exhibits moderate toxicity in acute exposure scenarios, its persistence in environmental systems is relatively low due to its susceptibility to degradation under certain conditions. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

In conclusion, 2-(2-isocyanatopropan-2-yl)-1-methoxy-4-(trifluoromethyl)benzene represents a versatile building block in modern organic chemistry. Its unique combination of functional groups and reactivity makes it a valuable tool in various scientific disciplines. As research continues to uncover new applications and synthetic pathways for this compound, its role in advancing materials science and drug discovery is expected to grow significantly.